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Compound of Interest

1-Decanamine, N-decyl-N-methyl-,
Compound Name:
N-oxide

Cat. No.: B011905

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known antimicrobial activities of
Didecylmethylamine oxide (DDAOQ), also known as Didecyldimethylammonium oxide, and
detailed protocols for its evaluation. DDAO is a cationic surfactant with established biocidal

properties.

Mechanism of Action

The primary antimicrobial mechanism of Didecylmethylamine oxide is the disruption of
microbial cell membranes. As a cationic surfactant, the positively charged headgroup of DDAO
interacts with the negatively charged components of the microbial cell membrane, such as
phospholipids and teichoic acids. This initial electrostatic interaction is followed by the insertion
of the hydrophobic didecyl tails into the lipid bilayer. This insertion disrupts the membrane's
structural integrity, leading to increased permeability, leakage of essential intracellular
components (e.g., ions, metabolites, and nucleic acids), and ultimately, cell lysis and death.

Caption: Proposed Mechanism of Action of DDAO.

Antimicrobial Spectrum and Efficacy

Didecylmethylamine oxide has demonstrated broad-spectrum antimicrobial activity against a
variety of microorganisms, including Gram-positive and Gram-negative bacteria, as well as
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some fungi. The efficacy is influenced by the concentration of DDAO and the specific
microorganism.

Quantitative Antimicrobial Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum
Inhibitory Concentration 90 (MIC90) values for DDAO and structurally similar amine oxides
from various studies.

Table 1: Minimum Inhibitory Concentration (MIC) of N-Alkyl-N,N-Dimethylamine Oxides

. . Amine Oxide (Alkyl Chain
Microorganism MIC (pM)
Length)

Staphylococcus aureus C12 (DDAO) 62

>62 (activity increases with
Escherichia coli C12 (DDAO) chain length, peaking at C14
with 31 uM)

Source: Antimicrobial Evaluation of N-Alkyl Betaines and N-Alkyl-N,N-Dimethylamine Oxides
with Variations in Chain Length[1]

Table 2: Minimum Inhibitory Concentration (MIC) of (1-methyldodecyl)dimethylamine oxide
(structurally similar to DDAO)

Microorganism MIC (pmol/L)

Clostridium strains (11 strains tested) 7.8-78

Source: Effect of alkyldimethylamine oxides on anaerobic sporulating bacteria of genus
Clostridium

Table 3: Minimum Inhibitory Concentration 90 (MIC90) of Lauryldimethylamine oxide
(LDAO/DDAO)
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Microorganism Number of Isolates MIC90 (pM)

Methicillin-Resistant
Staphylococcus aureus 21 (clinical isolates) 312.5
(MRSA)

Source: Cyclic and Acyclic Amine Oxide Alkyl Derivatives as Potential Adjuvants in
Antimicrobial Chemotherapy against Methicillin-Resistant Staphylococcus aureus with an MDR
Profile[2]

Experimental Protocols

The following are detailed protocols for determining the antimicrobial activity of
Didecylmethylamine oxide.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) via Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the lowest concentration of DDAO that inhibits the visible growth of a
microorganism.

Materials:

Didecylmethylamine oxide (DDAO) stock solution of known concentration
o Sterile 96-well microtiter plates

» Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria,
RPMI-1640 for fungi)

e Microorganism to be tested, grown to a logarithmic phase and standardized to a 0.5
McFarland standard

» Sterile pipette and tips
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e |ncubator
Procedure:

o Preparation of DDAO Dilutions: a. Prepare a series of twofold dilutions of the DDAO stock
solution in the appropriate broth medium directly in the 96-well plate. b. The final volume in
each well should be 100 pL. The concentration range should be selected based on expected
efficacy.

e Inoculum Preparation: a. Culture the test microorganism on an appropriate agar plate
overnight. b. Suspend several colonies in sterile saline to match the turbidity of a 0.5
McFarland standard (approximately 1-2 x 10"8 CFU/mL for bacteria). c. Dilute this
suspension in the broth medium to achieve a final inoculum concentration of approximately 5
X 1075 CFU/mL in the test wells.

 Inoculation: a. Add 100 pL of the standardized inoculum to each well of the microtiter plate
containing the DDAO dilutions. b. This will bring the final volume in each well to 200 pL.

e Controls: a. Growth Control: A well containing 200 pL of broth and the inoculum, but no
DDAO. b. Sterility Control: A well containing 200 L of uninoculated broth.

e Incubation: a. Incubate the plate at the optimal temperature for the test microorganism (e.g.,
35-37°C for most bacteria) for 18-24 hours.

e Reading the MIC: a. After incubation, visually inspect the wells for turbidity. b. The MIC is the
lowest concentration of DDAO at which there is no visible growth (i.e., the well is clear).

Note on Testing Surfactants: The adhesion of surfactants to plastic surfaces can potentially
lower the effective concentration in the well. To mitigate this, the addition of a non-inhibitory
concentration of a non-ionic surfactant, such as Polysorbate 80 (e.g., 0.002%), may be
considered to improve the accuracy of MIC results for surfactants like DDAO.[3]
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Fig. 2: Workflow for MIC Determination
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Caption: Workflow for MIC Determination.
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Protocol 2: Determination of Minimum Bactericidal
Concentration (MBC)

Objective: To determine the lowest concentration of DDAO that results in a 99.9% reduction in
the initial inoculum.

Materials:

Results from the MIC determination (Protocol 1)

Sterile agar plates (e.g., Tryptic Soy Agar)

Sterile pipette and tips

Incubator

Procedure:

e Subculturing from MIC Plate: a. Following the MIC determination, select the wells
corresponding to the MIC and all higher concentrations of DDAO that showed no visible
growth. b. Also, select the growth control well.

e Plating: a. Aliquot a small, defined volume (e.g., 10-100 uL) from each selected well and
spread it evenly onto a sterile agar plate. b. Label each plate corresponding to the DDAO
concentration of the well from which the sample was taken.

¢ Incubation: a. Incubate the agar plates at the optimal temperature for the test microorganism
for 18-24 hours, or until colonies are visible on the plate from the growth control.

e Reading the MBC: a. After incubation, count the number of colonies (CFU) on each plate. b.
The MBC is the lowest concentration of DDAO that results in a 299.9% reduction in CFU
compared to the initial inoculum count.

Disclaimer

These application notes and protocols are intended for guidance and informational purposes
for research and development professionals. It is essential to validate these methods in your
laboratory setting and adhere to all relevant safety guidelines when handling chemical and
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biological materials. The provided data is a summary of existing literature and may not be
exhaustive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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